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Compound of Interest

Compound Name: 2-Chloro-6-hydroxybenzaldehyde

Cat. No.: B095410

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 2-Chloro-6-hydroxybenzaldehyde, tailored for researchers, scientists, and
professionals in drug development.

Core Physical and Chemical Properties

2-Chloro-6-hydroxybenzaldehyde, also known as 6-Chlorosalicylaldehyde, is a yellow solid
organic compound.[1] It is recognized for its utility as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The compound's structure, featuring a chlorine atom, a
hydroxyl group, and a benzaldehyde moiety on a benzene ring, makes it a versatile building
block in medicinal chemistry.[1]

Table 1: Summary of Quantitative Data for 2-Chloro-6-hydroxybenzaldehyde
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Property Value Source(s)

Molecular Formula C7HsCIO2 [1112][3]

Molecular Weight 156.57 g/mol [21[3]1[41[5]

CAS Number 18362-30-6 [21[31[41[5]

Appearance White to Light yellow to Light (1176}
orange powder to crystal

Melting Point 51-55 °C [2][3]6]

Boiling Point 223.1 £ 20.0 °C (Predicted) [6]

Flash Point 107 °C (224.6 °F) - closed cup [2]

pKa 7.21 £ 0.10 (Predicted) [1][6]

Solubility Sparingly soluble in water [1]

Storage Temperature

2-8°C

[2][6]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-Chloro-6-

hydroxybenzaldehyde are crucial for its application in research and development.

2.1 Synthesis Protocol

A general procedure for the synthesis of 6-chlorosalicylaldehyde involves the reaction of 2-

chloro-6-fluorobenzaldehyde with potassium hydroxide in dimethyl sulfoxide (DMSO).[7]

e Step 1: A solution of 2-chloro-6-fluoro-benzaldehyde (14.0 g, 88.3 mmol) in dimethyl
sulfoxide (20 mL) is stirred at 0 °C.[7]

o Step 2: Potassium hydroxide (10 g) is slowly added to the solution.[7]

o Step 3: The reaction mixture is then gradually warmed to room temperature and stirred

continuously for 18 hours.[7]

e Step 4: Upon completion, the mixture is diluted with 100 mL of water.[7]
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o Step 5: The pH of the solution is adjusted to 2 with concentrated hydrochloric acid, leading to
the precipitation of the product.[7]

o Step 6: The precipitate is collected by filtration, washed twice with 100 mL of water, and dried
with anhydrous sodium sulfate to yield the crude product.[7]
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Synthesis Workflow for 2-Chloro-6-hydroxybenzaldehyde

Starting Materials

2-chloro-6-fluoro-benzaldehyde Potassium Hydroxide DMSO (solvent)

Reaction (

Conditions

1. Stir at 0°C
2. Warm to Room Temp
3. Stir for 18 hours

Work-up F;rocedure

1. Dilute with Water
2. Acidify with HCI (pH 2)

Precipitation

1. Filtration
2. Water Wash
3. Drying (Na2S04)

2-Chloro-6-hydroxybenzaldehyde
(Final Product)

Click to download full resolution via product page

Synthesis workflow for 2-Chloro-6-hydroxybenzaldehyde.
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2.2 Spectroscopic Characterization
The structure of the synthesized product is typically confirmed using spectroscopic methods.

e 1H NMR (Proton Nuclear Magnetic Resonance): The structure of the product was confirmed
by tH NMR (400 MHz, CDCIs) with the following chemical shifts (&) in ppm: 6.65-7.02 (m,
2H), 7.39-7.47 (m, 1H), 10.41 (s, 1H), 11.95 (s, 1H).[7]

o Other Spectroscopic Data: While specific data points are not detailed in the provided search
results, *H NMR, 13C NMR, IR, and MS spectra are generally available for this compound
from various chemical suppliers.[8]

Safety and Handling

2-Chloro-6-hydroxybenzaldehyde is classified as hazardous.[2]

e Hazards: It is harmful if swallowed (Acute Toxicity, Oral, Category 4) and causes serious eye
damage.[2] It may also cause respiratory irritation.

o Precautionary Measures: When handling this compound, it is essential to wear appropriate
personal protective equipment, including protective gloves, clothing, and eye/face protection.
[9][10] Work should be conducted in a well-ventilated area, and the formation of dust should
be avoided.[9][10]

e Storage: The compound should be stored in a tightly closed container in a dry, cool, and
well-ventilated place at a temperature between 2-8°C.[2][6][9] It is also noted to be air-
sensitive, and storage under an inert atmosphere is recommended to maintain product
quality.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-6-
hydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095410#2-chloro-6-hydroxybenzaldehyde-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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